Cas no 92527-13-4 (2-Butyl-1,3,6,2-dioxazaborocane)

2-Butyl-1,3,6,2-dioxazaborocane structure
92527-13-4 structure
Product Name:2-Butyl-1,3,6,2-dioxazaborocane
CAS No:92527-13-4
MF:C8H18BNO2
MW:171.04502248764
CID:818775
PubChem ID:346607
Update Time:2025-04-19

2-Butyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties

Names and Identifiers

    • 2-Butyl-1,3,6,2-dioxazaborocane
    • 2-(But-1-yl)-tetrahydro-4-H-1,3,6,2-dioxazaborocine
    • 4H-1,3,6,2-Dioxazaborocine,2-butyltetrahydro-
    • MBGBWTARQCUNEI-UHFFFAOYSA-N
    • NSC-404883
    • NSC404883
    • CS-0189970
    • E89680
    • DTXSID50323796
    • SCHEMBL168762
    • 2-(But-1-yl)-tetrahydro-4H-1,3,6,2-dioxazaborocine
    • MFCD03416840
    • BUTYLBORONIC ACID, DIETHANOLAMINE CYCLIC ESTER
    • AKOS016016404
    • 92527-13-4
    • MDL： MFCD03416840
    • Inchi： 1S/C8H18BNO2/c1-2-3-4-9-11-7-5-10-6-8-12-9/h10H,2-8H2,1H3
    • InChI Key： MBGBWTARQCUNEI-UHFFFAOYSA-N
    • SMILES： O1B(CCCC)OCCNCC1

Computed Properties

  • Exact Mass: 171.143
  • Monoisotopic Mass: 171.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • Density: 0.92
  • Boiling Point: 231.3°Cat760mmHg
  • Flash Point: 93.7°C
  • Refractive Index: 1.429
  • PSA: 30.49000
  • LogP: 1.23990

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2-Butyl-1,3,6,2-dioxazaborocane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:92527-13-4)2-Butyl-1,3,6,2-dioxazaborocane
Order Number:A1230520
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:39
Price ($):162/445
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:92527-13-4)2-Butyl-1,3,6,2-dioxazaborocane
A1230520
Purity:99%/99%
Quantity:25g/100g
Price ($):162/445
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